Cas no 1888762-82-0 (methyl 3-amino-1-(4-bromophenyl)cyclobutane-1-carboxylate)

• Product Name: methyl 3-amino-1-(4-bromophenyl)cyclobutane-1-carboxylate
• CAS No: 1888762-82-0
• MF: C₁₂H₁₄BrNO₂
• MW: 284.149062633514
• CID: 6567532
• PubChem ID: 115052123
• Update Time: 2025-05-19

methyl 3-amino-1-(4-bromophenyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-1-(4-bromophenyl)cyclobutane-1-carboxylate
• Cyclobutanecarboxylic acid, 3-amino-1-(4-bromophenyl)-, methyl ester

• Inchi： 1S/C12H14BrNO2/c1-16-11(15)12(6-10(14)7-12)8-2-4-9(13)5-3-8/h2-5,10H,6-7,14H2,1H3
• InChI Key： MODZAEOIOWCAOJ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Br)C=C2)(C(OC)=O)CC(N)C1

Experimental Properties

• Density: 1.457±0.06 g/cm3(Predicted)
• Boiling Point: 341.9±42.0 °C(Predicted)
• pka: 9.91±0.40(Predicted)

Additional information on methyl 3-amino-1-(4-bromophenyl)cyclobutane-1-carboxylate

Introduction to Methyl 3-amino-1-(4-bromophenyl)cyclobutane-1-carboxylate (CAS No. 1888762-82-0)

Methyl 3-amino-1-(4-bromophenyl)cyclobutane-1-carboxylate, with the CAS number 1888762-82-0, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclobutane derivatives, which have garnered considerable attention due to their unique structural properties and potential biological activities. The presence of both amino and bromophenyl functional groups in its molecular structure makes it a versatile intermediate for the synthesis of various pharmacologically active molecules.

The< strong>3-amino group in the molecule is a crucial feature that enables various chemical transformations, including nucleophilic substitutions and condensation reactions, which are fundamental in drug development. On the other hand, the 4-bromophenyl moiety introduces a halogen atom that can participate in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the introduction of aryl groups into the molecular framework. These characteristics make Methyl 3-amino-1-(4-bromophenyl)cyclobutane-1-carboxylate a valuable building block for constructing complex organic molecules.

In recent years, there has been growing interest in cyclobutane derivatives due to their potential applications in treating various diseases, including cancer, inflammation, and neurological disorders. The rigid cyclobutane ring provides a stable scaffold that can modulate the bioactivity of attached functional groups. Moreover, the< strong>4-bromophenyl group has been extensively studied for its role in enhancing binding affinity to biological targets. This has led to numerous research efforts aimed at developing novel derivatives with improved pharmacological properties.

One of the most exciting areas of research involving Methyl 3-amino-1-(4-bromophenyl)cyclobutane-1-carboxylate is its application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is associated with several diseases, particularly cancer. By designing molecules that specifically target kinase active sites, researchers aim to develop drugs that can modulate these pathways effectively. The< strong>3-amino group and the< strong>4-bromophenyl moiety provide multiple sites for chemical modification, allowing chemists to fine-tune the properties of kinase inhibitors.

Recent studies have also explored the use of Methyl 3-amino-1-(4-bromophenyl)cyclobutane-1-carboxylate as a precursor for developing antiviral agents. The structural features of this compound make it an ideal candidate for interfering with viral replication mechanisms. For instance, modifications around the cyclobutane ring and the phenyl group can be tailored to disrupt viral protease activity or inhibit viral entry into host cells. Such research is particularly relevant in light of the ongoing global health challenges posed by emerging viruses.

The synthesis of Methyl 3-amino-1-(4-bromophenyl)cyclobutane-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Typically, it starts with the bromination of an aromatic ring followed by cycloaddition reactions to form the cyclobutane core. The introduction of the< strong>3-amino group is often achieved through reductive amination or nucleophilic substitution reactions. Each step must be carefully optimized to ensure high yield and purity, which are essential for pharmaceutical applications.

In conclusion, Methyl 3-amino-1-(4-bromophenyl)cyclobutane-1-carboxylate (CAS No. 1888762-82-0) is a versatile compound with significant potential in drug discovery and development. Its unique structural features and reactivity make it a valuable intermediate for synthesizing pharmacologically active molecules. Ongoing research in this area continues to uncover new applications and derivatives that could lead to novel therapeutic agents for various diseases.